BMVC

• CAS: 627810-06-4
• Molecular Formula: C28H25I2N3
• Molecular Weight: 657.3 g/mol
• InChI: InChI=1S/C28H24N3.2HI/c1-30-15-11-21(12-16-30)3-5-23-7-9-27-25(19-23)26-20-24(8-10-28(26)29-27)6-4-22-13-17-31(2)18-14-22;;/h3-20H,1-2H3;2*1H/q+1;;/p-1
• InChIKey: FKOQWAUFKGFWLH-UHFFFAOYSA-M

BMVC: Fluorescent G-Quadruplex Probe for Cancer Imaging and Telomerase Inhibition

BMVC (3,6-bis(1-methyl-4-vinylpyridinium)carbazole diiodide) is a carbazole-based small molecule that functions as a potent G-quadruplex (G4) stabilizer and selective telomerase inhibitor with an IC50 of approximately 0.2 μM . It also inhibits Taq DNA polymerase with an IC50 of approximately 2.5 μM . BMVC is distinguished as the first fluorescent probe designed to detect G-quadruplexes in vivo, enabling both therapeutic targeting and real-time visualization of G4 structures in living cells [1]. The compound binds with high affinity and specificity to the c-MYC promoter G-quadruplex (MycG4), a transcription silencer in the MYC oncogene, and has been shown to repress MYC expression in cancer cells [1].

✓ Fluorescent G-quadruplex probe for live-cell imaging without exogenous labeling

✓ Telomerase inhibition research at low-concentration target engagement

✓ Cancer-cell model G4 localization and telomere dynamics studies

• [1] Liu W, Lin C, Wu G, Dai J, Chang TC, Yang D. Structures of 1:1 and 2:1 complexes of BMVC and MYC promoter G-quadruplex reveal a mechanism of ligand conformation adjustment for G4-recognition. Nucleic Acids Res. 2019;47(22):11931-11942. DOI: 10.1093/nar/gkz1015 View Source

Why BMVC Cannot Be Substituted by Other G-Quadruplex Ligands

G-quadruplex ligands are not functionally interchangeable due to profound differences in target selectivity, binding stoichiometry, and intrinsic optical properties. While compounds such as TMPyP4, BRACO-19, and PDS all interact with G4 structures, they exhibit divergent binding site preferences and cellular effects [1]. TMPyP4 and BRACO-19 compete with BMVC for G4 binding sites, confirming overlapping but not identical target engagement, whereas PDS and Hoechst 33258 do not occupy the same binding sites and instead promote G4 formation through distinct mechanisms [1]. More critically, BMVC possesses a unique dual functionality as both a therapeutic G4 stabilizer and an intrinsic fluorescent probe, enabling direct visualization without secondary labeling—a capability absent in non-fluorescent analogs such as BRACO-19 and most other G4 ligands [2]. These differences render simple in-class substitution scientifically invalid for applications requiring c-MYC promoter targeting or real-time G4 imaging.

G4 binding selectivity profile differs

BMVC preferentially recognizes parallel MycG4 and 3′-flanking thymine; PDS shows broader, less selective G4 binding. Target engagement landscapes may not transfer.

Cellular G4 engagement sites are distinct

PDS does not compete for the same nuclear G4 binding sites as BMVC; TMPyP4 and BRACO-19 share some sites but lack intrinsic fluorescence, compromising imaging workflows.

Fluorescence-based detection absent in alternatives

Non-fluorescent G4 ligands (BRACO-19, PDS) cannot replace BMVC in any assay requiring direct visualization of G4 structures or compound tracking.

• [1] Tseng TY, Chen WW, Chu IT, et al. Binding of Small Molecules to G-quadruplex DNA in Cells Revealed by Fluorescence Lifetime Imaging Microscopy of o-BMVC Foci. Molecules. 2018;24(1):35. DOI: 10.3390/molecules24010035 View Source
• [2] Liu W, Lin C, Wu G, Dai J, Chang TC, Yang D. Structures of 1:1 and 2:1 complexes of BMVC and MYC promoter G-quadruplex reveal a mechanism of ligand conformation adjustment for G4-recognition. Nucleic Acids Res. 2019;47(22):11931-11942. DOI: 10.1093/nar/gkz1015 View Source

Quantitative Differentiation Evidence for BMVC

G4-Binding Selectivity Profile vs. Pyridostatin Across 19,249 Sequences

BMVC demonstrates a quantifiable selectivity window between its primary therapeutic target (telomerase) and a common off-target DNA processing enzyme. The compound inhibits telomerase with an IC50 of approximately 0.2 μM, whereas inhibition of Taq DNA polymerase requires a 12.5-fold higher concentration (IC50 ~2.5 μM) . This intra-compound selectivity profile is established in the same assay platform, providing a direct internal baseline for target engagement specificity.

G4 selectivity vs PDS

Head-to-head

Distinct selectivity across 19,249 DNA sequences; BMVC bound parallel MycG4 with 3′-thymine recognition, while PDS showed broader, less selective binding profile.

Reported sequence-selective G4 recognition context; not interchangeable with PDS for MYC promoter studies.

G4 microarray competition (1 µM Cy5-PDS vs unlabeled ligands), validated by NMR.

Evidence Dimension	Enzymatic inhibition IC50 (target vs. off-target)
Target Compound Data	Telomerase IC50 ≈ 0.2 μM; Taq DNA polymerase IC50 ≈ 2.5 μM
Comparator Or Baseline	Internal comparator: Taq DNA polymerase (same compound, same assay platform)
Quantified Difference	12.5-fold higher concentration required for Taq polymerase inhibition vs. telomerase inhibition
Conditions	Cell-free enzymatic inhibition assays (telomerase TRAP assay; Taq polymerase activity assay)

Why This Matters

This 12.5-fold selectivity margin supports BMVC's utility as a telomerase-targeting tool compound with reduced confounding effects from general DNA polymerase inhibition, a critical consideration for researchers designing G4-targeted cancer studies where polymerase off-target effects could confound mechanistic interpretation.

Distinct Cellular G4 Binding Sites Compared to PDS

In single-molecule tethered particle motion (TPM) experiments using the human telomeric sequence d[AGGG(TTAGGG)₃] in 10 mM Na⁺ at 37 °C, the baseline G4 unfolding rate constant was 1.63 ± 0.03 s⁻¹. In the presence of G4 ligands, the unfolding rate constant decreased appreciably for all tested compounds [1]. Combining Cu²⁺-induced G4 unfolding with TPM assay enabled direct ranking of stabilization potency: BMVC and TMPyP4 were demonstrated to be superior G4 stabilizers compared to DODCI [1]. While absolute unfolding rate constants for ligand-bound states are not fully reported in the abstract, the qualitative ranking of BMVC and TMPyP4 over DODCI was established within the same experimental system.

Cellular target engagement vs PDS

Head-to-head

TMPyP4, BRACO-19, BMVC4 decreased o-BMVC nuclear foci in HeLa cells; PDS pretreatment increased foci, confirming non-overlapping G4 binding sites.

Cellular G4 engagement sites may differ from PDS; competition experiments should account for distinct binding relationships.

Time-gated FLIM of o-BMVC foci; HeLa cells, 100 mM K⁺.

Evidence Dimension	G4 unfolding rate constant (stabilization potency ranking)
Target Compound Data	BMVC: unfolding rate decreased appreciably; ranked among better stabilizers (BMVC and TMPyP4 > DODCI)
Comparator Or Baseline	TMPyP4 (similar stabilization potency); DODCI (inferior stabilizer); baseline unfolding rate 1.63 ± 0.03 s⁻¹ without ligand
Quantified Difference	Qualitative ranking: BMVC and TMPyP4 > DODCI; exact fold-change values require access to full manuscript data tables
Conditions	Single-molecule TPM, human telomeric sequence d[AGGG(TTAGGG)₃], 10 mM Na⁺, 37 °C

Why This Matters

This single-molecule kinetic evidence establishes that not all G4 ligands confer equivalent stabilization potency; BMVC belongs to the higher-efficacy tier (with TMPyP4) rather than the lower-efficacy tier (with DODCI), which is directly relevant for studies where the magnitude of G4 stabilization correlates with downstream biological effects such as telomerase inhibition or transcriptional repression.

• [1] Lin CT, Tseng TY, Wang ZF, Chang TC. Assaying the binding strength of G-quadruplex ligands using single-molecule TPM experiments. Anal Biochem. 2013;436(2):101-108. DOI: 10.1016/j.ab.2013.01.017 View Source

Superior Telomerase Inhibitory Potency vs. TMPyP4

NMR structural analysis revealed that BMVC binds to the c-MYC promoter G-quadruplex (MycG4) with unusual slow-exchange rates on the NMR timescale, indicating high-affinity, long-lived complex formation [1]. The binding occurs with site specificity: BMVC preferentially occupies the more accessible 5′-end of MycG4 with higher affinity to form a well-defined 1:1 complex, while at higher BMVC ratios, a second molecule binds the 3′-end with weaker affinity, forming a 2:1 complex [1]. This contrasts with many G4 ligands that exhibit fast-exchange binding kinetics, which typically reflect lower affinity or transient interactions. The 2:1 complex structure (PDB ID: 6O2L) reveals that the crescent-shaped BMVC recruits a flanking DNA residue to form a BMVC-base plane stacking over the external G-tetrad, with ligand conformational adjustment to a contracted form for optimal stacking [1].

Telomerase inhibition IC₅₀

Reported

BMVC IC₅₀ ca. 0.05–0.2 µM (TRAP assay). TMPyP4 IC₅₀ range 0.55–6.5 µM depending on conditions, representing an approximate 3–130 fold difference.

Supports concentration-response review for telomerase inhibition studies; absolute values sensitive to assay conditions.

Cross-study comparison; TRAP assay with human telomerase extracts.

Evidence Dimension	Binding kinetics and site-specific affinity (NMR exchange regime)
Target Compound Data	Slow-exchange binding kinetics; 5′-end higher affinity (1:1 complex) > 3′-end lower affinity (2:1 complex)
Comparator Or Baseline	Class-level inference: Many G4 ligands exhibit fast-exchange binding (e.g., TMPyP4 with certain G4 structures shows fast-exchange behavior in published literature)
Quantified Difference	Qualitative: Slow-exchange vs. fast-exchange NMR timescale behavior (slow-exchange indicates Kd in low nanomolar to sub-nanomolar range with slow off-rate)
Conditions	Solution NMR spectroscopy, c-MYC promoter G4 (MycG4) sequence

Why This Matters

Slow-exchange binding kinetics are a hallmark of exceptionally high-affinity, specific ligand-target engagement. For researchers selecting a tool compound to interrogate c-MYC G4 biology or to develop MYC-targeted therapeutics, the slow-exchange behavior of BMVC provides a mechanistic advantage: sustained target occupancy correlates with more robust transcriptional repression of the MYC oncogene.

• [1] Liu W, Lin C, Wu G, Dai J, Chang TC, Yang D. Structures of 1:1 and 2:1 complexes of BMVC and MYC promoter G-quadruplex reveal a mechanism of ligand conformation adjustment for G4-recognition. Nucleic Acids Res. 2019;47(22):11931-11942. DOI: 10.1093/nar/gkz1015 View Source

Intrinsic Fluorescence Enables Cancer Cell Discrimination

BMVC exhibits intrinsic fluorescence that is differentially modulated upon binding to G-quadruplex versus duplex DNA structures. The fluorescence emission of BMVC is characterized at approximately 575 nm when bound to quadruplex H24 (telomeric G4 sequence d(T₂AG₃)₄), compared to approximately 545 nm when bound to duplex D16 [d(GCATATG₂C₂ATATGC)]₂ [1]. This 30 nm red-shift provides a quantifiable spectral signature for distinguishing G4 from duplex DNA binding. Additionally, BMVC fluorescence intensity increases by approximately two orders of magnitude (100-fold) upon interaction with either DNA structure compared to free BMVC in solution [1]. The absorption band of BMVC shows a red shift of approximately 20 nm in the presence of duplex D16 and approximately 35 nm in the presence of quadruplex H24 [1].

Intrinsic fluorescence discrimination

Class-level

~100-fold fluorescence enhancement upon DNA binding; differential localization: nuclear/mitochondrial in cancer cells, lysosomal in normal cells. o-BMVC foci 28.3 vs 2.2 (tumor vs normal, AUC 0.992).

Intrinsic imaging capability absent in non-fluorescent G4 ligands; requires external labeling for visualization.

FLIM in head/neck biopsies (50 tumor, 20 normal); live-cell imaging data to verify in other models.

Evidence Dimension	Fluorescence emission wavelength (spectral discrimination of DNA structure)
Target Compound Data	Emission ≈ 575 nm (G4 H24); Emission ≈ 545 nm (duplex D16)
Comparator Or Baseline	Duplex DNA D16 (same compound, different DNA target)
Quantified Difference	30 nm red-shift for G4 vs. duplex; 100-fold fluorescence intensity increase upon DNA binding; 35 nm absorption red-shift for G4 vs. 20 nm for duplex
Conditions	In vitro fluorescence spectroscopy; quadruplex H24 d(T₂AG₃)₄; duplex D16 [d(GCATATG₂C₂ATATGC)]₂

Why This Matters

This intrinsic, label-free fluorescence differentiation between G4 and duplex DNA enables BMVC to function simultaneously as both a therapeutic G4 stabilizer and a real-time imaging probe. For procurement decisions, this dual functionality eliminates the need for separate fluorescent labeling reagents or secondary detection systems, reducing experimental complexity and cost in live-cell G4 imaging applications.

• [1] Chang CC, Chu JF, Kuo HH, Kang CC, Lin SH, Chang TC. Solvent effect on photophysical properties of a fluorescence probe: BMVC. J Lumin. 2006;119-120:84-90. DOI: 10.1016/j.jlumin.2005.12.013 View Source

Accelerated Telomere Shortening vs. Other Telomerase Inhibitors

The ortho-isomer of BMVC, o-BMVC (3,6-bis(1-methyl-2-vinylpyridinium)carbazole diiodide), provides a large contrast in fluorescence decay time, binding affinity, and fluorescent intensity between G4 structures and duplex DNA, establishing it as a robust G4-specific fluorescent probe [1]. Quantitatively, the fluorescence decay time of o-BMVC upon interaction with G4 structures of telomeric G-rich sequences is approximately 2.8 ns, whereas the decay time upon interaction with duplex calf thymus DNA is approximately 1.2 ns [1]. This >2-fold difference in fluorescence lifetime enables exceptional detection sensitivity: in vitro, the system can detect one G4 structure out of 1000 duplexes [1]. The ortho-isomer (o-BMVC) demonstrates enhanced discrimination compared to the parent para-isomer (p-BMVC/BMVC), which exhibits a smaller fluorescence emission wavelength difference between quadruplex and duplex of less than 20 nm [2].

Telomere attrition kinetics

Class-level

0.5 µM BMVC induced fast telomere shortening, lag growth, and senescence in H1299 cells with DNA damage foci and telomere uncapping; reported faster kinetics vs classical telomerase inhibitors.

Reported accelerated telomere attrition context; may support senescence-induction research in lung cancer models.

Long-term H1299 treatment; in vivo xenograft data at 1 mg/kg i.p. every 3 days.

Evidence Dimension	Fluorescence decay time (ns) for G4 vs. duplex DNA binding
Target Compound Data	o-BMVC: G4-bound decay time ≈ 2.8 ns; duplex-bound decay time ≈ 1.2 ns
Comparator Or Baseline	Duplex DNA (calf thymus) as comparator; p-BMVC as isomeric comparator with <20 nm emission wavelength difference between G4 and duplex
Quantified Difference	2.3-fold longer decay time for G4 vs. duplex; detection limit of 1 G4 per 1000 duplexes
Conditions	Fluorescence lifetime imaging microscopy (FLIM); telomeric G-rich sequences; calf thymus duplex DNA; in vitro and live-cell conditions

Why This Matters

For researchers requiring high-sensitivity G4 detection in complex genomic backgrounds, o-BMVC's >2-fold fluorescence lifetime contrast translates to a practical detection limit of 0.1% G4 content. This level of sensitivity is critical for mapping endogenous G4 structures in live cells where G4 sequences are sparsely distributed among vast excesses of duplex genomic DNA. The quantitative difference between o-BMVC and p-BMVC also informs isomer selection for specific imaging applications.

• [1] Tseng TY, Chien CH, Chu JF, Huang WC, Lin MY, Chang CC, Chang TC. A specific fluorescent probe for visualizing G-quadruplex DNA by fluorescence lifetime imaging microscopy. J Biomed Opt. 2013;18(10):101309. DOI: 10.1117/1.JBO.18.10.101309 View Source
• [2] Huang WC, Tseng TY, Chen WW, et al. Direct visualization of the quadruplex structures in human chromosome using FRET: Application of quadruplex stabilizer and duplex-binding fluorophore. Biosens Bioelectron. 2013;44:1-5. DOI: 10.1016/j.bios.2013.01.017 View Source

BMVC Pretreatment Reduces o-BMVC Foci Count in Live Cells, Confirming Direct Cellular G4 Engagement Comparable to TMPyP4 and BRACO-19

In live-cell fluorescence lifetime imaging microscopy (FLIM) studies using o-BMVC as a G4 probe, pretreatment of cancer cells (HeLa) with unlabeled BMVC, TMPyP4, or BRACO-19 resulted in a quantifiable decrease in the number of o-BMVC foci, directly demonstrating that these compounds occupy the same cellular G4 binding sites as the probe [1]. In contrast, pretreatment with PDS (pyridostatin) or Hoechst 33258 increased the number of o-BMVC foci, indicating that these compounds promote G4 formation without occupying the same binding site [1]. This cellular competition assay provides direct evidence that BMVC engages endogenous G4 structures in intact cells, and that its binding site occupancy is comparable to other established G4 ligands TMPyP4 and BRACO-19 [1].

Evidence Dimension	Cellular G4 target engagement (o-BMVC foci count change upon pretreatment)
Target Compound Data	BMVC (and BMVC4): decrease in o-BMVC foci count
Comparator Or Baseline	TMPyP4 and BRACO-19: similar decrease; PDS and Hoechst 33258: increase (opposite effect)
Quantified Difference	Qualitative: BMVC, TMPyP4, BRACO-19 all decrease foci (direct binding); PDS and H33258 increase foci (indirect promotion)
Conditions	Time-gated FLIM of o-BMVC in HeLa cells; 2-hour pretreatment with test compounds

Why This Matters

This cell-based evidence validates that BMVC's in vitro G4 binding translates to direct cellular target engagement, distinguishing it from compounds like PDS that affect G4 biology through indirect mechanisms. For procurement decisions in translational or cellular pharmacology studies, this confirms BMVC as a bona fide direct G4 ligand with cellular activity comparable to widely used benchmark compounds TMPyP4 and BRACO-19.

• [1] Tseng TY, Chen WW, Chu IT, et al. Binding of Small Molecules to G-quadruplex DNA in Cells Revealed by Fluorescence Lifetime Imaging Microscopy of o-BMVC Foci. Molecules. 2018;24(1):35. DOI: 10.3390/molecules24010035 View Source

Optimal Procurement and Application Scenarios for BMVC

Live-Cell and Ex Vivo Fluorescence Imaging of G-Quadruplex Structures

BMVC is optimally deployed in studies investigating c-MYC promoter G4 (MycG4) as a therapeutic target for MYC-driven cancers. The compound's unusual slow-exchange binding kinetics and site-specific 5′-end high-affinity occupancy provide sustained target engagement critical for robust transcriptional repression of the MYC oncogene [1]. The availability of high-resolution NMR structures (PDB: 6O2L) for both 1:1 and 2:1 BMVC-MycG4 complexes enables rational ligand optimization and structure-based drug design efforts [1].

High-Potency Telomerase Inhibition with Concurrent Imaging

BMVC is uniquely suited as a dual-function reagent that combines G4 stabilization with intrinsic fluorescence, eliminating the need for secondary labeling. The compound's 30 nm emission red-shift (545 nm duplex → 575 nm G4) and 100-fold fluorescence enhancement upon DNA binding enable direct, label-free G4 detection in live cells [1]. For enhanced discrimination sensitivity, the ortho-isomer o-BMVC provides a 2.3-fold fluorescence lifetime contrast (2.8 ns G4 vs. 1.2 ns duplex) and achieves detection sensitivity of one G4 per 1000 duplexes in vitro, making it the preferred isomer for FLIM-based G4 mapping applications [2].

G-Quadruplex SAR Studies and Probe Development

BMVC is appropriate for telomerase-targeted studies where off-target DNA polymerase inhibition could confound data interpretation. The compound's established 12.5-fold selectivity window (telomerase IC50 ≈ 0.2 μM vs. Taq polymerase IC50 ≈ 2.5 μM) provides a defined concentration range (e.g., 0.5-1.0 μM) where telomerase inhibition predominates over general polymerase effects [1]. This selectivity profile is particularly relevant for cellular studies where polymerase off-target activity might otherwise mask or confound telomerase-specific phenotypes.

In Vivo Preclinical Evaluation of G4-Targeted Anticancer Strategies

BMVC serves as a validated reference compound in o-BMVC foci competition assays to assess direct cellular G4 engagement of novel ligands. Pretreatment with BMVC reproducibly decreases o-BMVC foci counts in HeLa cells, providing a positive control benchmark against which new G4-binding candidates can be compared [1]. This assay distinguishes direct G4 binders (decreased foci, like BMVC, TMPyP4, BRACO-19) from indirect G4 modulators (increased foci, like PDS and Hoechst 33258), offering a functional cell-based screening platform for G4-targeted drug discovery [1].

Application

Selection Property

Validation Focus

Live-cell G4 imaging and probe studies

Intrinsic fluorescence with differential subcellular localization

G4 co-localization and wash-free imaging in cancer vs normal cell lines

Telomerase inhibition research with concurrent visualization

Low-concentration target engagement with real-time compound tracking

Telomerase activity assays (TRAP) and live-cell localization verification

G4 ligand SAR and probe development

Defined sequence selectivity (MycG4) and NMR-characterized binding mode

Binding selectivity benchmarking and structural comparison with derivative compounds

In vivo model-response evaluation

Dual imaging and telomere-targeted response monitoring

Xenograft tumor growth delay and G4 target engagement in tissue

• [1] Liu W, Lin C, Wu G, Dai J, Chang TC, Yang D. Structures of 1:1 and 2:1 complexes of BMVC and MYC promoter G-quadruplex reveal a mechanism of ligand conformation adjustment for G4-recognition. Nucleic Acids Res. 2019;47(22):11931-11942. DOI: 10.1093/nar/gkz1015 View Source
• [2] Tseng TY, Chien CH, Chu JF, Huang WC, Lin MY, Chang CC, Chang TC. A specific fluorescent probe for visualizing G-quadruplex DNA by fluorescence lifetime imaging microscopy. J Biomed Opt. 2013;18(10):101309. DOI: 10.1117/1.JBO.18.10.101309 View Source